Cas no 887569-51-9 (3-BROMO-6-FLUORO-4-METHOXYINDAZOLE)

• Product Name: 3-BROMO-6-FLUORO-4-METHOXYINDAZOLE
• CAS No: 887569-51-9
• MF: C₈H₆BrFN₂O
• MW: 245.048444271088
• CID: 3031333
• PubChem ID: 24728541
• Update Time: 2025-04-21

3-BROMO-6-FLUORO-4-METHOXYINDAZOLE Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-6-FLUORO-4-METHOXYINDAZOLE
• 3-bromo-6-fluoro-4-methoxy-2H-indazole
• 3-Bromo-6-fluoro-4-methoxy-1H-indazole
• 887569-51-9

• Inchi： 1S/C8H6BrFN2O/c1-13-6-3-4(10)2-5-7(6)8(9)12-11-5/h2-3H,1H3,(H,11,12)
• InChI Key： MJOMPNAUWFOBEV-UHFFFAOYSA-N
• SMILES： BrC1=C2C(=CC(=CC2=NN1)F)OC

Computed Properties

• Exact Mass: 243.96475Da
• Monoisotopic Mass: 243.96475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.9Ų